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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

pentaerythritol propoxylate solutions. Designed for professionals in research and drug

development, this document details key physical characteristics, outlines standardized

experimental protocols for their measurement, and presents data in a clear, comparative

format.

Pentaerythritol propoxylate is a branched polymer with a pentaerythritol backbone,

recognized for its utility as a crystallization agent for macromolecules like proteins and

enzymes.[1][2][3][4][5] Its physical properties are crucial for understanding its behavior in

various applications, including its role as a precipitant and cryoprotectant in crystallography.[4]

Core Physical and Chemical Properties
Pentaerythritol propoxylate is typically a viscous liquid at room temperature.[1][6][7][8][9] The

properties can vary depending on the degree of propoxylation and the average molecular

weight. The following tables summarize the key physical data available for common

formulations.

General Properties
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Property Value Source(s)

CAS Number 9051-49-4 [1][7][8][10]

Appearance/Form Viscous liquid, Powder [1][6][7][8][9][10][11]

Molecular Weight (Avg. Mn) ~426 g/mol [1][5][7][8][9]

Molecular Formula (Example) C22H48O12 [3][10]

Thermal and Optical Properties
Property Value Conditions Source(s)

Boiling Point >300 °C (lit.) [1][2][6][7][8][9][10]

Melting Point 246-248 °C [3][6]

Flash Point 192 °C (377.6 °F) closed cup [2][8][9][11]

Refractive Index 1.464 n20/D [1][2][6][7][8][9][10]

Density and Other Properties
Property Value Conditions Source(s)

Density 1.05 g/mL at 25 °C (lit.) [1][2][6][7][8][9][10]

Density 1.09 g/cm³ at 20 °C [11]

LogP 0.22 at 25 °C [3][6]

Experimental Protocols for Property Determination
Accurate characterization of pentaerythritol propoxylate solutions requires standardized

experimental methods. Below are detailed protocols for measuring key physical properties.

Workflow for Physical Property Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

pentaerythritol propoxylate solution.
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Experimental Workflow for Physical Property Analysis

Sample Preparation
(Dissolution in Solvent)

Viscosity Measurement
(ASTM D5225 / D445)

Density Measurement
(ASTM D1480)

Refractive Index Measurement
(ASTM D1218)

Surface Tension Measurement
(Pendant Drop Method)

Data Analysis & Reporting

Click to download full resolution via product page

Workflow for physical property analysis.

Viscosity Measurement
The viscosity of polymer solutions is a measure of their resistance to flow and is related to the

average molecular size of the polymer.

Methodology: ASTM D5225 - Standard Test Method for Measuring Solution Viscosity of

Polymers with a Differential Viscometer.[1][3][5]

Apparatus: Differential viscometer, which uses a fluid analog of the Wheatstone Bridge.[3]

Sample Preparation: Dissolve the pentaerythritol propoxylate sample in a suitable

solvent to a known concentration (e.g., 0.2-1.0 g/dL).[12] The polymer must dissolve

completely without degradation.

Procedure:

Calibrate the viscometer using a standard viscosity reference material.
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Introduce the solvent into the reference side and the polymer solution into the sample

side of the viscometer.

Measure the differential pressure between the two capillaries, which is proportional to

the viscosity difference.

Calculation: The results can be expressed as relative viscosity, specific viscosity, or

intrinsic viscosity.[5][12]

Alternative Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of

Transparent and Opaque Liquids, using a calibrated glass capillary viscometer.[4][6][13][14]

[15]

Density Measurement
Density is a fundamental physical property necessary for converting kinematic viscosity to

dynamic viscosity and for various quality control applications.

Methodology: ASTM D1480 - Standard Test Method for Density and Relative Density of

Viscous Materials by Bingham Pycnometer.[2][9][16][17][18]

Apparatus: Bingham pycnometer, a constant-volume glass container.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it.

Fill the pycnometer with the pentaerythritol propoxylate solution, taking care to avoid

air bubbles.

Bring the pycnometer and its contents to the desired temperature (e.g., 20°C or 25°C) in

a constant-temperature bath.

Adjust the liquid volume to the pycnometer's calibration mark.

Remove the pycnometer from the bath, wipe it dry, and weigh it.
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Calculation: The density is calculated by dividing the mass of the liquid by the calibrated

volume of the pycnometer.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a material and is useful for

characterizing pure substances and mixtures.

Methodology: ASTM D1218 - Standard Test Method for Refractive Index and Refractive

Dispersion of Hydrocarbon Liquids.[8][11][19][20][21]

Apparatus: A refractometer (manual or automatic) with a light source, typically a sodium D-

line (589.3 nm).

Procedure:

Calibrate the instrument using a certified reference standard.

Place a few drops of the pentaerythritol propoxylate solution onto the prism of the

refractometer.

Allow the sample to reach thermal equilibrium with the instrument at the specified

temperature (e.g., 20°C).

Measure the refractive index from the instrument's scale or digital readout.

Reporting: The refractive index is reported as a dimensionless number, often to four

decimal places, along with the measurement temperature.

Surface Tension Measurement
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. For solutions used in drug development and protein crystallization, it can influence

wetting and interfacial phenomena.

Methodology: Pendant Drop Method.[7][10][22][23][24]
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Apparatus: An optical tensiometer equipped with a camera, a light source, and a syringe

for dispensing the drop.

Procedure:

A small drop of the pentaerythritol propoxylate solution is formed at the tip of a

vertically mounted needle.

The system captures a high-resolution image of the pendant drop.

The shape of the drop is determined by the balance between surface tension and

gravity.

Calculation: Sophisticated software analyzes the drop's shape (profile) and fits it to the

Young-Laplace equation to calculate the surface tension. The density of the liquid is

required for this calculation.[7][10]

Logical Relationships of Physical Properties
The molecular structure of pentaerythritol propoxylate dictates its macroscopic physical

properties. The central pentaerythritol core provides a branch point for four poly(propylene

oxide) chains.
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Structure-Property Relationships

Molecular Structure
(Pentaerythritol Core + PO Chains)
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Influence of structure on key properties.

The length of the propoxylate chains directly influences the average molecular weight, which in

turn is a major determinant of the solution's viscosity. The branched nature of the molecule

contributes to its viscous properties. The terminal hydroxyl groups on the propoxylate chains

are responsible for its miscibility with water, a critical feature for its application as a

crystallization agent in aqueous buffer solutions.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Pentaerythritol Propoxylate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255821#physical-properties-of-pentaerythritol-
propoxylate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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